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Compound of Interest

Compound Name: d-(RYTVELA)

Cat. No.: B15572491 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

synthetic peptides like d-(RYTVELA), also known as Rytvela, is critical for both personal safety

and maintaining the integrity of the compound. This document provides a comprehensive guide

to the necessary personal protective equipment (PPE), operational procedures, and disposal

plans for d-(RYTVELA).

Chemical and Physical Properties

d-(RYTVELA) is a synthetic peptide composed of all D-amino acids with the sequence H-

(D)Arg-(D)Tyr-(D)Thr-(D)Val-(D)Glu-(D)Leu-(D)Ala-OH. It functions as a specific inhibitor of

human thymocyte proliferation and an allosteric negative modulator of the interleukin-1

receptor (IL-1R).[1] For research use only, it is not intended for human or veterinary

applications.[2]
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Property Value Reference

CAS Number 868844-53-5 [1]

Molecular Formula C38H62N10O12 [1]

Molecular Weight 850.96 g/mol [1]

Appearance Freeze-dried solid [1]

Solubility Soluble in water [1]

Purity >95% by HPLC [1]

IC50
1 nM for blocking human

thymocyte proliferation
[1]

Personal Protective Equipment (PPE)
Adherence to proper PPE protocols is mandatory to minimize exposure and ensure personal

safety when handling d-(RYTVELA), particularly in its lyophilized powder form.
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required to protect against

dust particles and splashes.

Must be ANSI Z87.1 compliant.

Face Shield

Recommended in addition to

safety goggles when there is a

significant splash hazard.

Hand Protection Disposable Nitrile Gloves

Minimum requirement for

incidental contact. Double

gloving is recommended for

added protection. Gloves

should be changed

immediately upon

contamination.

Body Protection Laboratory Coat

Standard lab coats are

required to protect skin and

clothing.

Respiratory Protection Fume Hood or Dust Mask

A fume hood should be used

when weighing and

reconstituting the lyophilized

powder to prevent inhalation. If

a fume hood is not available, a

properly fitted dust mask is

recommended.

General Laboratory Attire
Long Pants and Closed-Toe

Shoes

Minimum attire for working in a

laboratory where hazardous

materials are present.

Operational Plan: Handling and Storage
Proper handling and storage are critical to maintain the stability and integrity of d-(RYTVELA).

Receiving and Inspection:
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Upon receipt, visually inspect the package for any signs of damage or leakage.

Verify that the product name and specifications on the label match the order.

Handling Lyophilized Peptide:

Acclimatization: Before opening, allow the vial to warm to room temperature in a desiccator

to prevent condensation, as peptides are often hygroscopic.

Weighing: Perform weighing in a designated, clean area, preferably within a chemical fume

hood to minimize inhalation of the powder.

Reconstitution: Reconstitute the peptide using sterile, high-purity water or an appropriate

buffer. For difficult-to-dissolve peptides, sonication may be used, but avoid excessive heat.

Storage:

Lyophilized Peptide: For long-term storage, keep the vial tightly sealed at -20°C or below,

protected from light.[1]

Peptide in Solution: It is not recommended to store peptides in solution for extended periods.

If necessary, create single-use aliquots and store them frozen at -20°C or -80°C to avoid

repeated freeze-thaw cycles.

Emergency Procedures
Spill Response:

Solid Spill: In case of a spill of the lyophilized powder, avoid generating dust. Gently cover

the spill with a damp paper towel and then wipe the area with a suitable disinfectant.

Liquid Spill: For spills of d-(RYTVELA) solution, absorb the liquid with an inert material and

decontaminate the area.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.
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Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.

Remove contaminated clothing.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.

Ingestion: Wash out mouth with water. Do not induce vomiting unless directed to do so by

medical personnel. Seek medical attention.

Disposal Plan
All waste materials contaminated with d-(RYTVELA) must be disposed of as chemical waste in

accordance with local, state, and federal regulations.

Waste Categories and Disposal Procedures:

Waste Category Disposal Procedure

Unused d-(RYTVELA) (Solid or Solution)
Collect in a clearly labeled, sealed container for

chemical waste.

Contaminated Labware (e.g., pipette tips, vials,

gloves)

Place in a designated, leak-proof container

labeled for chemical waste.

Decontamination Solutions

Collect any solutions used for cleaning and

decontamination in a sealed container for

chemical waste.

Never dispose of d-(RYTVELA) or contaminated materials in the regular trash or down the

drain. Consult your institution's Environmental Health and Safety (EHS) department for specific

disposal protocols.

Experimental Workflow for Handling d-(RYTVELA)
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Caption: Workflow for the safe handling, storage, and disposal of d-(RYTVELA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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